molecular formula C16H14N4OS B8458288 2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)-

2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)-

Cat. No.: B8458288
M. Wt: 310.4 g/mol
InChI Key: GQQIGOJINAFGNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)- is a useful research compound. Its molecular formula is C16H14N4OS and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14N4OS

Molecular Weight

310.4 g/mol

IUPAC Name

1-(1,3-benzothiazol-5-yl)-3-(4-methylpyridin-3-yl)imidazolidin-2-one

InChI

InChI=1S/C16H14N4OS/c1-11-4-5-17-9-14(11)20-7-6-19(16(20)21)12-2-3-15-13(8-12)18-10-22-15/h2-5,8-10H,6-7H2,1H3

InChI Key

GQQIGOJINAFGNK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)N2CCN(C2=O)C3=CC4=C(C=C3)SC=N4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the same reaction conditions as in Example 14, 1-(4-methyl-pyridin-3-yl)-imidazolidin-2-one (I-14b: 150 mg, 0.84650 mmol) was reacted with 5-iodo-benzothiazole (221 mg. 0.84650 mmol), 1,4-dioxane (25 mL), copper iodide (16 mg, 0.084650 mmol), trans-1,2-diamino cyclohexane (29 mg, 0.2539 mmol) and potassium phosphate (538 mg, 2.539 mmol) to afford the crude product. Purification by column chromatography on silica gel (2% MeOH in DCM) afforded 185 mg of the product (70.6% yield).
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
221 mg
Type
reactant
Reaction Step Two
Quantity
29 mg
Type
reactant
Reaction Step Two
Name
potassium phosphate
Quantity
538 mg
Type
reactant
Reaction Step Two
Quantity
16 mg
Type
catalyst
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Yield
70.6%

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